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Compound of Interest

Compound Name: Bethoxazin

cat. No.: B1662481

An In-depth Technical Guide to Bethoxazin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bethoxazin, a broad-spectrum
industrial microbicide. The document details its chemical properties, mechanism of action, and
relevant experimental protocols, designed to support research and development activities.

Core Chemical and Physical Properties

Bethoxazin is a synthetic compound recognized for its potent fungicidal and algicidal
properties.[1] Its fundamental chemical identifiers and properties are summarized below.

Property Value Reference
CAS Number 163269-30-5 2]
Molecular Formula C11HaNO2S2 [2]
Molecular Weight 251.32 g/mol [3]

3-benzolb]thien-2-yl-5,6-
Synonyms dihydro-1,4,2-oxathiazine 4- [2]

oxide, Bethoguard

Appearance Pale Yellow to Yellow Solid [2]

B Soluble in Chloroform and
Solubility _ [2]
Methanol (Slightly)
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Mechanism of Action: Covalent Modification of
Sulfhydryl Groups

Bethoxazin's microbicidal activity stems from its nature as a potent electrophile. It selectively
reacts with nucleophilic sulfhydryl groups present in crucial biomolecules.[4] This mechanism
involves the formation of covalent adducts, leading to the inactivation of essential proteins and
disruption of cellular processes.

Key molecular targets include:

« Glutathione (GSH): Bethoxazin readily reacts with this ubiquitous antioxidant, leading to its
depletion and inducing oxidative stress within the microbial cell.[4]

e Cysteine Residues in Proteins: The compound targets critical cysteine residues in enzymes.
A notable example is the inhibition of yeast DNA topoisomerase I, where Bethoxazin's
interaction with the enzyme's sulfhydryl groups leads to a loss of catalytic activity.[4]

It is important to note that the reduced form of Bethoxazin and its glutathione-adduct are
biologically inactive, highlighting the importance of the parent molecule's electrophilic nature.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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